Cas no 858469-61-1 (4,7-dichloro-2,3-dimethylquinoline)
858469-61-1 structure
Product Name:4,7-dichloro-2,3-dimethylquinoline
CAS No:858469-61-1
MF:C11H9Cl2N
MW:226.101860761642
CID:1119297
PubChem ID:16090590
Update Time:2025-04-20
4,7-dichloro-2,3-dimethylquinoline Chemical and Physical Properties
Names and Identifiers
-
- 4,7-dichloro-2,3-dimethylquinoline
- Quinoline, 4,7-dichloro-2,3-dimethyl-
- SCHEMBL11985931
- 858469-61-1
-
- Inchi： 1S/C11H9Cl2N/c1-6-7(2)14-10-5-8(12)3-4-9(10)11(6)13/h3-5H,1-2H3
- InChI Key： OCRPLLPPZVGPRX-UHFFFAOYSA-N
- SMILES： ClC1C(C)=C(C)N=C2C=C(C=CC2=1)Cl
Computed Properties
- Exact Mass: 225.0112047g/mol
- Monoisotopic Mass: 225.0112047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 12.9Ų
4,7-dichloro-2,3-dimethylquinoline Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
858469-61-1 (4,7-dichloro-2,3-dimethylquinoline) Related Products
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